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Compound of Interest

Compound Name: Trifluoperazine dimaleate

CAS No.: 605-75-4

Cat. No.: B1239252

Get Quote

The safe and compliant disposal of trifluoperazine dimaleate is a critical component of

laboratory safety and environmental responsibility. As a potent phenothiazine-class

antipsychotic agent, this compound must be managed as a hazardous chemical waste in

accordance with federal, state, and local regulations. Improper disposal can pose risks to

human health and the environment.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals to manage the disposal of trifluoperazine dimaleate safely and

effectively.

Hazard Profile and Safety Considerations
Trifluoperazine and its salts are classified as hazardous. The Safety Data Sheet (SDS) for the

related compound, trifluoperazine dihydrochloride, indicates that it is harmful if swallowed and

is suspected of damaging fertility or the unborn child.[1][2] Therefore, rigorous safety

precautions are necessary during handling and disposal.

Personal Protective Equipment (PPE): Personnel handling trifluoperazine dimaleate must

wear appropriate PPE, including:
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Chemical-resistant gloves (e.g., nitrile)[3]

Protective clothing (lab coat)[1]

Face and eye protection (safety glasses with side shields or goggles)[1][3]

All handling and disposal preparation should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid the inhalation of dust particles.[1][2]

Toxicological Data Summary:

Metric Value Species Route Reference

Acute Toxicity

(LD50)
543 mg/kg Rat Oral [1]

Reproductive

Toxicity (TDLo)

80 µg/kg (1D

male)
Mouse Oral [1]

Germ Cell

Mutagenicity

26 mg/kg/17W-I

(cyt-hmn-unr)
Human - [1]

This data is for Trifluoperazine Dihydrochloride, a closely related salt.

Step-by-Step Disposal Procedure
The primary and mandated method for disposing of trifluoperazine dimaleate is through a

licensed hazardous waste disposal company. This ensures compliance with the Environmental

Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[4]

Step 1: Waste Identification and Segregation

Characterize the Waste: Trifluoperazine dimaleate waste must be classified as hazardous

pharmaceutical waste.

Segregate: Do not mix trifluoperazine dimaleate waste with non-hazardous materials.

Keep it separate from other chemical waste streams unless instructed otherwise by your

institution's Environmental Health & Safety (EHS) department or waste contractor.
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Step 2: Containment and Labeling

Primary Container: Collect all solid trifluoperazine dimaleate waste (e.g., expired product,

contaminated articles) in a designated, sealable, and chemically compatible container. The

container should be in good condition and not leak.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name ("Trifluoperazine Dimaleate"), and a description of its hazards (e.g., "Toxic,"

"Reproductive Hazard"). Follow your institution's specific labeling requirements.

Step 3: Managing Spills

In the event of a spill, avoid creating dust.[2][3][5]

Wear the appropriate PPE.

Carefully sweep or scoop the spilled solid material into the designated hazardous waste

container.[6]

Clean the spill area according to your laboratory's standard operating procedures for

hazardous materials.

Crucially, do not allow the product to enter drains.[2][3] The 2019 EPA Final Rule explicitly

prohibits the sewering of hazardous pharmaceutical waste.[4][7][8][9]

Step 4: Storage Pending Disposal

Store the sealed and labeled hazardous waste container in a secure, designated area away

from incompatible materials.

The storage area should be cool, dry, and well-ventilated.[2][6]

Follow all institutional and regulatory limits on the quantity of hazardous waste stored and

the time it is held on-site.

Step 5: Arrange for Professional Disposal
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Contact EHS: Coordinate with your institution's Environmental Health & Safety (EHS) office

or the designated chemical safety officer.

Licensed Contractor: The EHS department will arrange for the collection, transport, and

ultimate disposal of the waste by a licensed and approved hazardous waste disposal

company.[3][5]

Manifesting: A hazardous waste manifest will be required for transportation, which tracks the

waste from its point of generation to its final disposal facility.[8] Disposal will typically be

carried out via high-temperature incineration in a facility equipped with afterburners and

scrubbers to handle harmful combustion byproducts.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of trifluoperazine
dimaleate in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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